Cas no 1169869-08-2 (1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one)

1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one structure
1169869-08-2 structure
Product name:1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
CAS No:1169869-08-2
MF:C10H10N2O
MW:174.1992
CID:1100388
PubChem ID:43839726

1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2,2a-dihydro-1H-Azeto[1,2-a]quinoxalin-3(4H)-one
    • 1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
    • EN300-126116
    • AKOS002682484
    • 1169869-08-2
    • AKOS016049404
    • 1,2,2a,4-tetrahydroazeto[1,2-a]quinoxalin-3-one
    • Inchi: InChI=1S/C10H10N2O/c13-10-9-5-6-12(9)8-4-2-1-3-7(8)11-10/h1-4,9H,5-6H2,(H,11,13)
    • InChI Key: NPCUJEZPFNNWTL-UHFFFAOYSA-N
    • SMILES: C1CN2C1C(=O)NC3=CC=CC=C32

Computed Properties

  • Exact Mass: 174.079
  • Monoisotopic Mass: 174.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: 1.2

1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-126116-0.1g
1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
1169869-08-2 95%
0.1g
$959.0 2023-06-08
Enamine
EN300-126116-50mg
1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
1169869-08-2 95.0%
50mg
$735.0 2023-10-02
Enamine
EN300-126116-500mg
1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
1169869-08-2 95.0%
500mg
$2158.0 2023-10-02
Ambeed
A1029976-1g
1H,2H,2AH,3H,4H-azeto[1,2-a]quinoxalin-3-one
1169869-08-2 98%
1g
$1839.0 2024-04-26
A2B Chem LLC
AV51960-500mg
1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
1169869-08-2 95%
500mg
$2307.00 2024-04-20
1PlusChem
1P01A52W-500mg
1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
1169869-08-2 95%
500mg
$2433.00 2025-03-04
1PlusChem
1P01A52W-50mg
1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
1169869-08-2 95%
50mg
$852.00 2025-03-04
1PlusChem
1P01A52W-100mg
1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
1169869-08-2 95%
100mg
$1101.00 2025-03-04
1PlusChem
1P01A52W-250mg
1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
1169869-08-2 95%
250mg
$1558.00 2025-03-04
Aaron
AR01A5B8-50mg
1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
1169869-08-2 95%
50mg
$1036.00 2025-02-09

1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1169869-08-2)1H,2H,2aH,3H,4H-azeto[1,2-a]quinoxalin-3-one
Purity:99%
Quantity:1g
Price ($):1655.0